Cas no 544-00-3 (bis(3-methylbutyl)amine)

bis(3-methylbutyl)amine structure
bis(3-methylbutyl)amine structure
Product Name:bis(3-methylbutyl)amine
CAS No:544-00-3
MF:C10H23N
MW:157.296323060989
CID:82486
PubChem ID:10988
Update Time:2025-04-18

bis(3-methylbutyl)amine Chemical and Physical Properties

Names and Identifiers

    • Diisoamylamine
    • Bis(3-methylbutyl)amine~Diisopentylamine
    • 3-methyl-N-(3-methylbutyl)butan-1-amine
    • Diisopentylamine
    • Di-iso-pentylamine = Di-iso-amylamine
    • bis(3-methylbutyl)amine
    • SCHEMBL40975
    • D89688
    • Z102766508
    • Di-iso-pentylamine = Di-iso-amylamine
    • N-Isopentyl-3-methyl-1-butanamine #
    • Q26841185
    • DIISOAMYLAMINE [MI]
    • EINECS 208-856-9
    • STR02207
    • Di(3-Methylbutyl)amine
    • GEO-01115
    • FT-0624989
    • HY-121288
    • N-Isopentyl-3-methyl-1-butanamine, AldrichCPR
    • UNII-71L34G463T
    • DTXSID1060263
    • AI3-35092
    • di-iso-amylamine
    • SPVVMXMTSODFPU-UHFFFAOYSA-
    • isodiamylamine
    • N,N-BIS(3-METHYLBUTYL)AMINE
    • diisoamylamin
    • di-Isopentylamine
    • NSC 6261
    • CS-0081374
    • 71L34G463T
    • NSC-6261
    • InChI=1/C10H23N/c1-9(2)5-7-11-8-6-10(3)4/h9-11H,5-8H2,1-4H3
    • NS00003529
    • diisopentyl-amine
    • AKOS000119865
    • 3-Methyl-N-(3-methylbutyl)-1-butanamine
    • NSC6261
    • D0613
    • EN300-18951
    • 544-00-3
    • 1-Butanamine, 3-methyl-N-(3-methylbutyl)-
    • MFCD00015053
    • DB-370042
    • butane, 1-isopentylamino-3-methyl-
    • butane, 1-isoamylamino-3-methyl-
    • MDL: MFCD00015053
    • Inchi: 1S/C10H23N/c1-9(2)5-7-11-8-6-10(3)4/h9-11H,5-8H2,1-4H3
    • InChI Key: SPVVMXMTSODFPU-UHFFFAOYSA-N
    • SMILES: N(CCC(C)C)CCC(C)C
    • BRN: 1719663

Computed Properties

  • Exact Mass: 157.18300
  • Monoisotopic Mass: 157.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 66.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0,767 g/cm3
  • Melting Point: -44°C
  • Boiling Point: 187°C
  • Flash Point: 58°C
  • Refractive Index: 1.4230
  • Water Partition Coefficient: Soluble in ethanol, ethyl ether and chloroform. Slightly soluble in water.
  • PSA: 12.03000
  • LogP: 3.05910
  • Merck: 3193
  • Solubility: Soluble in alcohol \ ether \ chloroform, slightly soluble in water
  • Vapor Pressure: 0.6±0.3 mmHg at 25°C

bis(3-methylbutyl)amine Security Information

bis(3-methylbutyl)amine Customs Data

  • HS CODE:2921199090
  • Customs Data:

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

bis(3-methylbutyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D154175-1g
bis(3-methylbutyl)amine
544-00-3 >97.0%(GC)
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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¥558.0 2023-09-05
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736.00 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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¥283.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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¥866.0 2022-06-10
Fluorochem
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£365.00 2022-03-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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¥2190.00 2023-06-14

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